molecular formula C8H7IO3 B6204177 2-hydroxy-2-(3-iodophenyl)acetic acid CAS No. 873963-87-2

2-hydroxy-2-(3-iodophenyl)acetic acid

Cat. No. B6204177
CAS RN: 873963-87-2
M. Wt: 278
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

2-hydroxy-2-(3-iodophenyl)acetic acid is a chemical compound with the CAS Number: 873963-87-2 . It has a molecular weight of 278.05 and is typically stored at room temperature . The compound is usually available in powder form .


Molecular Structure Analysis

The InChI Code for 2-hydroxy-2-(3-iodophenyl)acetic acid is 1S/C8H7IO3/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4,7,10H,(H,11,12) . This indicates the presence of iodine, carbon, hydrogen, and oxygen atoms in the molecule.

Safety and Hazards

The compound has been classified under the GHS07 hazard pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . Precautionary measures include avoiding inhalation, ingestion, and contact with skin and eyes .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-hydroxy-2-(3-iodophenyl)acetic acid involves the conversion of 3-iodophenylacetic acid to the target compound through a series of reactions.", "Starting Materials": [ "3-iodophenylacetic acid", "Sodium hydroxide", "Hydrogen peroxide", "Water", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 3-iodophenylacetic acid in a solution of sodium hydroxide in water.", "Step 2: Add hydrogen peroxide to the solution and stir for several hours at room temperature.", "Step 3: Acidify the solution with hydrochloric acid to pH 2-3.", "Step 4: Extract the product with ethyl acetate.", "Step 5: Dry the organic layer with anhydrous sodium sulfate.", "Step 6: Concentrate the solution under reduced pressure to obtain the crude product.", "Step 7: Purify the product by recrystallization from ethanol." ] }

CAS RN

873963-87-2

Product Name

2-hydroxy-2-(3-iodophenyl)acetic acid

Molecular Formula

C8H7IO3

Molecular Weight

278

Purity

95

Origin of Product

United States

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